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Compound of Interest

4-(2-
Compound Name:
Bromophenylsulfonyl)morpholine

Cat. No.: B1277062

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for 4-(2-Bromophenylsulfonyl)morpholine is not
readily available in the public domain. This guide has been compiled based on data from
analogous compounds and established chemical principles.

Introduction

4-(2-Bromophenylsulfonyl)morpholine is a halogenated aromatic sulfonylmorpholine
derivative. While specific applications for this ortho-bromo isomer are not widely documented,
the general class of arylsulfonylmorpholines is of significant interest in medicinal chemistry and
drug discovery. The morpholine moiety is a common feature in many bioactive molecules, often
improving pharmacokinetic properties such as solubility and metabolic stability. The sulfonyl
group acts as a key structural linker and can participate in important interactions with biological
targets. The presence and position of the bromine atom on the phenyl ring can significantly
influence the compound's physicochemical properties and biological activity through steric and
electronic effects, making it a valuable subject for further investigation.

Physicochemical Properties

Precise experimental values for 4-(2-Bromophenylsulfonyl)morpholine are not available in
the cited literature. The following table presents calculated data and experimental data for
structurally similar compounds to provide an estimated profile.
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Property

4-(2-
Bromophenylsulfo
nyl)morpholine
(Estimated/Calculat
ed)

4-
(Phenylsulfonyl)mo
rpholine
(Experimental/Calc
ulated)[1]

4-(4-
Fluorophenylsulfon
yl)morpholine
(Calculated)[2]

Molecular Formula C10H12BrNOsS C10H13NOsS Ci10H12FNOsS
Molecular Weight 306.18 g/mol 227.28 g/mol [1] 245.27 g/mol [2]
Predicted: White to
Appearance ] ]
off-white solid
Melting Point Not available Not available Not available
Boiling Point Not available Not available Not available
Predicted: Soluble in
organic solvents like
- dichloromethane,
Solubility
ethyl acetate, and
acetone. Low
solubility in water.
Not assigned in
CAS Number 5033-21-6[1] 383-23-3[2]

available literature

Experimental Protocols

While a specific protocol for the synthesis of 4-(2-Bromophenylsulfonyl)morpholine is not

detailed in the searched literature, a general and reliable method for the preparation of

arylsulfonylmorpholines can be adapted. This typically involves the reaction of an arylsulfonyl

chloride with morpholine in the presence of a base.

Synthesis of 4-(2-Bromophenylsulfonyl)morpholine

This procedure is a representative method for the synthesis of arylsulfonyl amides.

Materials:
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e 2-Bromobenzenesulfonyl chloride

e Morpholine

o Triethylamine (or another suitable base like pyridine)

o Dichloromethane (or another suitable aprotic solvent)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and equipment (round-bottom flask, addition funnel, magnetic
stirrer, etc.)

 Rotary evaporator

e Thin-layer chromatography (TLC) apparatus

« Silica gel for column chromatography

Procedure:

o Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-bromobenzenesulfonyl
chloride (1.0 equivalent) in dichloromethane. Cool the solution to 0 °C in an ice bath with
magnetic stirring.

o Addition of Reagents: In a separate flask, prepare a solution of morpholine (1.1 equivalents)
and triethylamine (1.2 equivalents) in dichloromethane.

o Reaction: Add the morpholine and triethylamine solution dropwise to the cooled solution of 2-
bromobenzenesulfonyl chloride over 15-30 minutes.

e Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Work-up: Once the reaction is complete, quench the reaction by adding water. Transfer the
mixture to a separatory funnel.

Extraction: Separate the organic layer. Wash the organic layer sequentially with saturated
agueous sodium bicarbonate solution, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator to obtain the crude product.

Purification: Purify the crude product by silica gel column chromatography using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 4-(2-
Bromophenylsulfonyl)morpholine.

Characterization

The structure and purity of the synthesized 4-(2-Bromophenylsulfonyl)morpholine would be
confirmed using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy to
confirm the chemical structure and connectivity of the atoms.

Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the
sulfonyl (S=0) and C-N bonds.

Melting Point Analysis: To determine the melting point, which is a key indicator of purity.

Elemental Analysis: To determine the elemental composition (C, H, N, S, Br) and confirm the
empirical formula.

Visualization of Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of
4-(2-Bromophenylsulfonyl)morpholine.
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Synthesis and Characterization Workflow.

While 4-(2-Bromophenylsulfonyl)morpholine is not a widely studied compound, its synthesis
is feasible through established methods for forming sulfonamides. The lack of available data

presents an opportunity for researchers to synthesize and characterize this molecule, and to

explore its potential biological activities. The information provided in this guide, based on

analogous compounds and general synthetic strategies, serves as a foundational resource for
such endeavors. Further research is warranted to fully elucidate the physicochemical properties
and potential applications of this and other ortho-substituted phenylsulfonylmorpholine

derivatives in the field of drug discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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